Cas no 178959-93-8 (Benzenethiol,3-(1-methylethyl)-)

• Product Name: Benzenethiol,3-(1-methylethyl)-
• CAS No: 178959-93-8
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD11111067
• CID: 113022
• PubChem ID: 586400
• Update Time: 2025-10-28

Benzenethiol,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,3-(1-methylethyl)-
• 3-propan-2-ylbenzenethiol
• 3-(1-METHYLETHYL)-BENZENETHIOL
• Benzenethiol, 3-(1-methylethyl)- (9CI)
• 3-iso-Propylthiophenol
• BENZENETHIOL, 3-(1-METHYLETHYL)-
• 3-Isopropylbenzenethiol #
• DTXSID90342981
• 3-(propan-2-yl)benzene-1-thiol
• AKOS006309015
• AELUMDDQRLJQRX-UHFFFAOYSA-N
• EN300-673741
• SCHEMBL458729
• 178959-93-8
• 3-Isopropylthiophenol

• MDL： MFCD11111067
• Inchi： 1S/C9H12S/c1-7(2)8-4-3-5-9(10)6-8/h3-7,10H,1-2H3
• InChI Key： AELUMDDQRLJQRX-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 152.06606
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes